![molecular formula C23H32ClN3O6S B2388188 3,4,5-trimethoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride CAS No. 60779-42-2](/img/structure/B2388188.png)
3,4,5-trimethoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride
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Description
3,4,5-trimethoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H32ClN3O6S and its molecular weight is 514.03. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
3,4,5-trimethoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride is a compound with potential applications in various fields of chemistry and pharmacology. The synthesis of related compounds involves complex chemical reactions, providing insights into their chemical properties and potential utility in scientific research. For instance, compounds with similar structures have been synthesized through multi-step reactions, involving intermediates such as 4-(aminomethyl)-1-benzyl-2-oxopyrrolidine, leading to various carboxamides with potential nootropic activity (Valenta et al., 1994). This showcases the compound's relevance in synthesizing nootropic agents, which can enhance cognitive functions.
Potential Therapeutic Applications
Compounds structurally related to this compound have been investigated for their therapeutic potential, including anticonvulsant and anticancer activities. Benzamides containing N,N,2-trimethyl-1,2-propane diamine as the amide moiety, for example, have shown significant anticonvulsant activity, comparable to or even surpassing phenytoin in certain cases (Mussoi et al., 1996). Additionally, benzamide derivatives have been synthesized and evaluated for their anticancer activity against several cancer cell lines, with some showing moderate to excellent activity (Ravinaik et al., 2021). These findings highlight the potential of such compounds in the development of new therapeutic agents for treating epilepsy and cancer.
Properties
IUPAC Name |
3,4,5-trimethoxy-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]benzamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O6S.ClH/c1-17-5-7-19(8-6-17)33(28,29)26-13-11-25(12-14-26)10-9-24-23(27)18-15-20(30-2)22(32-4)21(16-18)31-3;/h5-8,15-16H,9-14H2,1-4H3,(H,24,27);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWYLCYFHCDDTMG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)C3=CC(=C(C(=C3)OC)OC)OC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32ClN3O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.